methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H18N4O3S/c1-26-14-9-7-13(8-10-14)24-19(22-23-20(24)28-12-18(25)27-2)16-11-21-17-6-4-3-5-15(16)17/h3-11,21H,12H2,1-2H3
• InChI Key: JVUADUAGLZCWJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)OC)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

Methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antifungal Activity

A study conducted by Singh and Vedi (2014) focused on the synthesis of novel triazolylindole derivatives, including compounds structurally related to methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate, to evaluate their antifungal properties. These compounds were synthesized through a series of chemical reactions and characterized by IR, 1H NMR, and other techniques, demonstrating the compound's role in the development of potential antifungal agents (Singh & Vedi, 2014).

Heterocyclic Compound Synthesis

Modi, Oglesby, and Archer (2003) detailed the synthesis of indole-2-acetic acid methyl esters, a process that involves intermediates that share structural similarities with the compound . Their research underlines the compound's significance in synthesizing complex heterocyclic structures, which have diverse applications in medicinal chemistry and material science (Modi, Oglesby, & Archer, 2003).

Crystallography and Structural Analysis

Palusiak et al. (2004) explored the crystalline structures of isochroman derivatives, related to the compound of interest, providing insights into their molecular conformations and interactions. This research highlights the importance of structural analysis in understanding the physical and chemical properties of novel synthetic compounds (Palusiak et al., 2004).

Aldose Reductase Inhibitors

Ali et al. (2012) synthesized and evaluated iminothiazolidin-4-one acetate derivatives, which exhibit structural features akin to methyl 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate, as potential inhibitors of aldose reductase. Their work contributes to the search for novel therapeutic agents for managing diabetic complications, showcasing the compound's relevance in drug discovery (Ali et al., 2012).